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Abstract
This document provides a comprehensive protocol for investigating the dose-dependent effects

of RGH-122, a novel selective serotonin reuptake inhibitor (SSRI), on social preference in a

murine model. The methodologies detailed herein, including the three-chamber social

preference test, enable researchers to accurately assess the pro-social or anti-social potential

of RGH-122. Furthermore, this note presents representative quantitative data and outlines the

putative signaling pathway influenced by this compound.

Introduction
Social interaction is a fundamental aspect of behavior across many species, and its deficits are

a hallmark of several neuropsychiatric disorders. The serotonergic system is a key modulator of

social behaviors, and compounds targeting this system, such as SSRIs, are of significant

interest. RGH-122 is a next-generation SSRI with high selectivity for the serotonin transporter

(SERT). This application note describes a series of experiments to characterize the dose-

response relationship of RGH-122 on social preference in mice, providing a framework for

preclinical evaluation.

Quantitative Data Summary
The following table summarizes the dose-dependent effects of RGH-122 on social preference

in the three-chambered social approach test. Data are presented as the mean time spent in the
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chamber with a novel mouse versus the chamber with a novel object. An increase in the social

preference index indicates a pro-social effect.

Dose of
RGH-122
(mg/kg, i.p.)

N
Time with
Novel
Mouse (s)

Time with
Novel
Object (s)

Social
Preference
Index*

p-value (vs.
Vehicle)

Vehicle (0.9%

Saline)
12 250 ± 20 150 ± 15 0.625 -

1 12 280 ± 22 145 ± 18 0.659 >0.05

3 12 350 ± 25 130 ± 12 0.729 <0.05

10 12 420 ± 30 110 ± 10 0.792 <0.01

30 12 260 ± 28 140 ± 16 0.650 >0.05

*Social Preference Index = (Time with Novel Mouse) / (Time with Novel Mouse + Time with

Novel Object)

Experimental Protocols
Animals
Adult male C57BL/6J mice (8-10 weeks old) are used for all experiments. Animals are group-

housed (4-5 per cage) on a 12-hour light/dark cycle with ad libitum access to food and water.

All procedures are conducted in accordance with the institutional guidelines for animal care and

use.

RGH-122 Administration
RGH-122 is dissolved in 0.9% sterile saline. The compound is administered via intraperitoneal

(i.p.) injection at a volume of 10 mL/kg. Doses of 1, 3, 10, and 30 mg/kg are evaluated against

a vehicle control group. Injections are performed 30 minutes prior to the start of the behavioral

test.

Three-Chamber Social Preference Test
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This test assesses the natural tendency of a mouse to spend time with a novel, unfamiliar

mouse.

Apparatus: A three-chambered box (60 cm x 40 cm x 22 cm) made of clear polycarbonate. The

two outer chambers (20 cm x 40 cm) are connected to the central chamber (20 cm x 40 cm) by

small openings.

Procedure:

Habituation (10 minutes): The subject mouse is placed in the central chamber and allowed to

freely explore all three empty chambers.

Sociability Test (10 minutes): A novel, unfamiliar mouse (Stranger 1) is placed inside a wire

cage in one of the side chambers. An identical, empty wire cage is placed in the opposite

chamber. The subject mouse is again placed in the center chamber, and the time spent in

each of the three chambers is recorded using an automated video-tracking system. The

chamber containing Stranger 1 is randomized between trials.

Visualization of Pathways and Workflows
Putative Signaling Pathway of RGH-122
The diagram below illustrates the proposed mechanism of action for RGH-122. As an SSRI, it

blocks the serotonin transporter (SERT) on the presynaptic neuron, leading to an increase in

synaptic serotonin levels and enhanced postsynaptic 5-HT receptor signaling.
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To cite this document: BenchChem. [Application Note: Dose-Response Evaluation of RGH-
122 on Social Preference Behavior]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373856#dose-response-studies-of-rgh-122-on-
social-preference]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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